![molecular formula C9H3F5O2 B1630707 Pentafluorophenyl acrylate CAS No. 71195-85-2](/img/structure/B1630707.png)
Pentafluorophenyl acrylate
Overview
Description
Pentafluorophenyl acrylate is a highly fluorinated polymer. It features the pentafluorophenyl ester functionality, from which its properties and applications result . It is most commonly used in post-polymerization modification to synthesize functional polyacrylamides or polyacrylates .
Synthesis Analysis
Commonly, poly(this compound) is synthesized by free radical polymerization of the monomer this compound . Additionally, this compound can be successfully polymerized by RAFT polymerization to yield homopolymers, copolymers, or block copolymers .Molecular Structure Analysis
The molecular formula of this compound is C9H3F5O2. It has an average mass of 238.111 Da and a monoisotopic mass of 238.005325 Da .Chemical Reactions Analysis
Poly(this compound) is a polymeric active ester and hence features an inherent reactivity towards nucleophiles such as amines . It is therefore used in the preparation of polyacrylamides by reacting it with amines . This compound can undergo reversible addition fragmentation transfer (RAFT) polymerization with oligoethylene glycol acrylate (OEGA) or diethylene glycol acrylate (DEGA) .Physical And Chemical Properties Analysis
This compound is a colorless to clear yellow liquid . Its initial boiling point and boiling range is 197 °C and it has a flash point of 68 °C .Scientific Research Applications
Synthesis of Multifunctional Polymers
Pentafluorophenyl acrylate is primarily used in the synthesis of multifunctional polymers. Eberhardt et al. (2005) demonstrated that polymers derived from this compound can be used as soluble polymeric active esters in the preparation of multifunctional materials. These polymers exhibit reactivity towards primary and secondary amines and alcohols, facilitating the creation of polymers with varied functional properties (Eberhardt, Mruk, Zentel, & Théato, 2005).
Reactive Microcapillary Printing
Arnold et al. (2014) explored the application of this compound in reactive microcapillary printing (R-μCaP). This technique involves covalently attaching poly(this compound) to silicon oxide, which can then be used to generate patterns of spatially resolved chemical functionality (Arnold, McNitt, Popik, & Locklin, 2014).
Functionalization through Radical Addition
Caddick et al. (2004) provided a novel route to functionalize pentafluorophenyl (PFP) acrylate through rapid intermolecular radical addition. This method yields a variety of active esters, which are susceptible to further functionalization by aminolysis, highlighting the versatility of PFP acrylate in chemical synthesis (Caddick, Hamza, Judd, Reich, Wadman, & Wilden, 2004).
Fabrication of Nanoporous Structures
Zhao et al. (2013) utilized block copolymers synthesized from poly(pentafluorophenyl (methyl)acrylates) for the fabrication of nanoporous thin films and fibers. These materials remain reactive to amine substitution, demonstrating their potential for various applications, including filtration and catalysis (Zhao, Gu, Thielke, Sterner, Tsai, Russell, Coughlin, & Théato, 2013).
Protein Purification
Son et al. (2018) developed reactive this compound (PFPA) polymer brushes for cleaner protein purification. These polymer brushes, grafted on silica particles, were used to immobilize antibodies forefficient protein separation, showcasing the potential of PFPA in biomedical applications (Son, Ku, Kim, Li, & Char, 2018).
Kinetic Studies in Polymerization
Alex et al. (2021) conducted kinetic investigations on the (co)polymerization of pentafluorophenyl (meth)acrylates, particularly for biomedical applications. This study offers insights into the polymerization behavior of this compound, which is crucial for producing advanced materials with precise properties (Alex, Ulbrich, Rosales-Guzmán, Weber, Schubert, & Guerrero‐Sanchez, 2021).
Orthogonal Click Chemistry for Surface Modification
Brooks et al. (2016) utilized poly(this compound) brushes for multifunctional surface manipulation. These brushes were patterned using reactive microcapillary printing and other click chemistries, demonstrating the ability of this compound to create complex surface motifs with diverse chemical functionalities (Brooks, Yatvin, McNitt, Reese, Jung, Popik, & Locklin, 2016).
Thiol-Reactive Functional Polymers
Noy et al. (2015) described the synthesis and postpolymerization modification of thiol-reactive (meth)acrylate polymers containing pentafluorophenyl groups. These polymers underwent efficient thiol-para-fluoro substitution reactions, showcasing the adaptability of this compound in creating responsive polymer systems (Noy, Koldevitz, & Roth, 2015).
Optical Properties in Polymerization
Blazejewski et al. (1999) studied the bulk polymerization of this compound and its copolymers, focusing on their thermal and optical properties. This research contributes to understanding the material properties of this compound polymers, which are essential for applications in optics and electronics (Blazejewski, Hofstraat, Lequesne, Wakselman, & Wiersum, 1999).
CO2-Responsive Nanofibers
Lin et al. (2018) developed CO2-responsive nanofibers from photo-cross-linked poly(this compound). These nanofibers, modified with histamine, show a reversible hydrophobic-hydrophilic transition in response to CO2, suggesting their potential use in environmental sensing and responsive materials (Lin, Shang, & Théato, 2018).
Mechanism of Action
Target of Action
Pentafluorophenyl acrylate (PFPA) is a highly fluorinated polymer that features the pentafluorophenyl ester functionality . Its primary targets are nucleophiles such as amines .
Mode of Action
PFPA is a polymeric active ester and hence features an inherent reactivity towards nucleophiles such as amines . It interacts with its targets by reacting with them, which results in the preparation of polyacrylamides .
Biochemical Pathways
PFPA can undergo reversible addition fragmentation transfer (RAFT) polymerization with oligoethylene glycol acrylate (OEGA) or diethylene glycol acrylate (DEGA) . This process allows for the synthesis of homopolymers, copolymers, or block copolymers . The resulting polyacrylamides can be found in drug delivery, functional surfaces, and nanoparticles .
Pharmacokinetics
Its solubility in organic solvents and stability towards hydrolysis make it advantageous for use in post-polymerization modification .
Result of Action
The result of PFPA’s action is the synthesis of functional polyacrylamides or polyacrylates . These polyacrylamides have applications in drug delivery, functional surfaces, and nanoparticles .
Action Environment
The action of PFPA is influenced by environmental factors such as pH. For instance, pH-responsive polymeric micelles constructed from PFPA have been shown to undergo disintegration upon pH switching from 7.4 to 5.0, presumably due to imidazolyl group protonation . This pH-responsiveness was responsible for the faster and greater in vitro release of encapsulated drugs in an acidic environment than neutral pH .
Safety and Hazards
Future Directions
Pentafluorophenyl acrylate finds application in the synthesis of functional polymers by post-polymerization modification . Applications of the resulting polyacrylamides can be found in drug delivery, functional surfaces, and nanoparticles . It has also been used in the preparation of pH-responsive polymeric micelles for controlled release of anti-cancer drugs .
Biochemical Analysis
Biochemical Properties
Pentafluorophenyl acrylate plays a significant role in biochemical reactions, particularly in the formation of single-chain polymer nanoparticles (SCNPs). These nanoparticles mimic the functions of proteins and can be functionalized without altering their backbone structure . This compound interacts with various biomolecules, including enzymes and proteins, through its activated ester moieties. These interactions facilitate the substitution of the activated pentafluorophenyl esters with a variety of amines, resulting in water-soluble SCNPs with diverse functionalities .
Cellular Effects
This compound has been shown to influence cellular processes, particularly in the context of drug delivery. For example, pH-responsive polymeric micelles constructed from poly(this compound) have been used as carriers for anti-cancer drugs . These micelles can encapsulate hydrophobic drugs and release them in response to changes in pH, thereby enhancing the drug’s efficacy and reducing its toxicity. Cellular uptake studies have revealed that these micelles are internalized into cells via endocytosis and exhibit cytotoxicity in a dose-dependent manner .
Molecular Mechanism
At the molecular level, this compound exerts its effects through binding interactions with biomolecules. It is a polymeric active ester that reacts with nucleophiles such as amines to form polyacrylamides . This reactivity is advantageous for post-polymerization modification, allowing for the synthesis of multifunctional materials. Additionally, this compound can undergo reversible addition-fragmentation chain transfer (RAFT) polymerization, yielding homopolymers, copolymers, or block copolymers .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time due to its stability and degradation properties. The compound is known for its stability towards hydrolysis, which makes it suitable for long-term applications . Its reactivity towards nucleophiles means that it can undergo chemical modifications over time, potentially altering its effects on cellular function. Studies have shown that this compound-based materials maintain their functional properties even after extended periods of incubation .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, the compound is generally well-tolerated and does not exhibit significant toxicity . At higher doses, it can cause adverse effects, including toxicity and allergic reactions . These threshold effects highlight the importance of careful dosage optimization in preclinical studies to ensure the safety and efficacy of this compound-based materials.
Metabolic Pathways
This compound is involved in various metabolic pathways, particularly those related to the biodegradation of acrylic polymers. Microorganisms and enzymes play a crucial role in breaking down the chemical structure of this compound, leading to the formation of polyacrylic acid and other metabolites . These metabolic pathways are essential for understanding the environmental fate and potential health effects of this compound.
Transport and Distribution
Within cells and tissues, this compound is transported and distributed through interactions with transporters and binding proteins. For instance, pentafluorophenyl-functionalized SCNPs have been shown to facilitate the controlled delivery of therapeutics by mimicking the pharmacokinetic behavior of natural proteins . This transport mechanism ensures that the compound reaches its target sites effectively, enhancing its therapeutic potential.
Subcellular Localization
The subcellular localization of this compound is influenced by its chemical structure and post-translational modifications. Studies have shown that pH-responsive polymeric micelles constructed from poly(this compound) can localize within specific cellular compartments, such as endosomes, due to their pH-sensitive properties . This targeted localization enhances the compound’s activity and function, making it a valuable tool for drug delivery and other biomedical applications.
Properties
IUPAC Name |
(2,3,4,5,6-pentafluorophenyl) prop-2-enoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H3F5O2/c1-2-3(15)16-9-7(13)5(11)4(10)6(12)8(9)14/h2H,1H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RFOWDPMCXHVGET-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CC(=O)OC1=C(C(=C(C(=C1F)F)F)F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H3F5O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
71195-86-3 | |
Record name | Poly(pentafluorophenyl acrylate) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=71195-86-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
DSSTOX Substance ID |
DTXSID30379756 | |
Record name | Pentafluorophenyl acrylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30379756 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
238.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
71195-85-2 | |
Record name | Pentafluorophenyl acrylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30379756 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (2,3,4,5,6-pentafluorophenyl) prop-2-enoate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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